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Compound of Interest

Compound Name: 5-Methyl-2-nitroanisole

Cat. No.: B1347119

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 5-Methyl-
2-nitroanisole (CAS No. 38512-82-2), a chemical intermediate used in various organic
synthesis applications.[1] The information is compiled from Safety Data Sheets (SDS) and
other relevant sources to ensure a thorough understanding of the hazards, handling
procedures, and safety precautions necessary when working with this compound.

Chemical Identification and Physical Properties

5-Methyl-2-nitroanisole, also known as 2-Methoxy-4-methyl-1-nitrobenzene, is a solid organic
compound.[2] Key identification and physical data are summarized below.

Table 1: Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1347119?utm_src=pdf-interest
https://www.benchchem.com/product/b1347119?utm_src=pdf-body
https://www.benchchem.com/product/b1347119?utm_src=pdf-body
https://www.chembk.com/en/chem/5-METHYL-2-NITROANISOLE
https://www.benchchem.com/product/b1347119?utm_src=pdf-body
https://www.guidechem.com/msds/38512-82-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References

) 2-Methoxy-4-methyl-1-
Chemical Name ) [2]
nitrobenzene

Synonyms 5-Methyl-2-nitroanisole [2]
CAS Number 38512-82-2 [2]
EC Number 253-975-1

Molecular Formula C8HINO3 [2]
Molecular Weight 167.16 g/mol [2]
Appearance Light yellow to light brown solid  [3]
Melting Point 58-60 °C (lit.) [1][2]
Boiling Point 153 °C at 12 Torr [3]

Soluble in ethanol, chloroform,
Solubility and benzene; insoluble in [1]

water.

Hazard Identification and GHS Classification

5-Methyl-2-nitroanisole is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity
and serious eye irritation.[2]

Table 2: GHS Classification
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
o ] GHSO07
Acute Toxicity, H302: Harmful if ] )
4 (Exclamation Warning
Oral swallowed
Mark)
) H319: Causes GHSO07
Serious Eye ) ] )
o 2A serious eye (Exclamation Warning
Irritation o
irritation Mark)

References:[2][4]
Hazard Statements:
e H302: Harmful if swallowed.[2]

e H319: Causes serious eye irritation.[2]

Precautionary Measures and Personal Protection

Strict adherence to precautionary measures is crucial to ensure safety when handling 5-
Methyl-2-nitroanisole. This includes the use of appropriate personal protective equipment
(PPE) and safe handling practices.

Table 3: Precautionary Statements
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Type Code Statement
] Wash skin thoroughly after
Prevention P264 i
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Wear protective gloves/ eye
P280 p g _ Y
protection/ face protection.
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.
P330 Rinse mouth.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P337 + P313

If eye irritation persists: Get

medical advice/attention.

Disposal

P501

Dispose of contents/ container
to an approved waste disposal

plant.

References:[2]

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Use safety glasses with side-shields conforming to appropriate
government standards such as NIOSH (US) or EN 166 (EU).

o Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technigue to avoid skin contact. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices. Wash and dry hands.
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» Respiratory Protection: A dust mask type N95 (US) is recommended.[4]

» Body Protection: Wear a lab coat.[1]

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is essential.

Table 4: First-Aid Procedures

Exposure Route First-Aid Measures

If breathed in, move person into fresh air. If not
Inhalation breathing, give artificial respiration. Consult a

physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Reference:[2]

Handling, Storage, and Disposal

Proper handling and storage are critical for maintaining the chemical's stability and preventing
accidents.

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Store in a dry, well-ventilated place.[1] Keep the container tightly closed and sealed
in a dry environment.[3]
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» Disposal: Dispose of the substance and its container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[2]

Toxicological Information

While specific LD50 or LC50 data for 5-Methyl-2-nitroanisole were not readily available in the
searched documents, the GHS classification indicates that it is harmful if swallowed.[2]

Visualizations

To further clarify the safety protocols and logical relationships, the following diagrams are
provided.
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Safe Handling Workflow for 5-Methyl-2-nitroanisole

@epare for Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Practice Good Hygiene
(Wash hands after handling, No eating/drinking)

Store Properly
(Tightly closed, Cool, Dry, Well-ventilated)

Dispose of Waste Correctly
(Approved waste disposal plant)

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 5-Methyl-2-nitroanisole.
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Exposure and First-Aid Response

Routes of Exposure First-Aid Measures

Inhalation Move to fresh air, Give artificial respiration if needed, Consult a physician
Skin Contact g Wash with soap and water, Consult a physician

Eye Contact Rinse with water for several minutes, Remove contacts, Get medical attention if irritation persists

g Rinse mouth, Call POISON CENTER/doctor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safety of 5-Methyl-
2-nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347119#5-methyl-2-nitroanisole-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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